6-ethyl-3-(2-methyl-2-propen-1-yl)-2-thioxo-2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-one

• IUPAC Name: 6-ethyl-3-(2-methylprop-2-enyl)-2-sulfanylidene-1H-thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C12H14N2OS2/c1-4-8-5-9-10(17-8)13-12(16)14(11(9)15)6-7(2)3/h5H,2,4,6H2,1,3H3,(H,13,16)
• InChI Key: IFIQNMFBXCHAID-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(S1)NC(=S)N(C2=O)CC(=C)C
• Molecular Formula: C12H14N2OS2
• Molecular Weight: 266.4 g/mol

Description

This compound belongs to the class of thieno[2,3-d]pyrimidines, a group known for their versatile pharmacological activities and significant chemical properties. Thieno[2,3-d]pyrimidines have been extensively studied for their potential as antitumor agents, among other applications. The specific compound , due to its unique substitutions, is of interest for its synthesis complexity and the potential biological activities it may exhibit.

Synthesis Analysis

The synthesis of thieno[2,3-d]pyrimidines and their derivatives typically involves multi-step chemical reactions, starting from suitable thiophene and pyrimidine precursors. A common approach for synthesizing similar compounds involves the condensation of ethyl cyanoacetate with an appropriate aldehyde or ketone in the presence of thiourea, leading to the cyclization of the thieno[2,3-d]pyrimidin-4(3H)-one skeleton. Adjustments in the synthesis steps allow for the introduction of various substituents at desired positions on the core structure.

Molecular Structure Analysis

The molecular structure of thieno[2,3-d]pyrimidines is characterized by the presence of a thiophene ring fused to a pyrimidin-4-one moiety. The specific substituents on the compound, such as the ethyl and 2-methyl-2-propen-1-yl groups, influence its chemical behavior and interaction with biological targets. X-ray crystallography and spectroscopic methods, including FT-IR and NMR, are commonly used to elucidate the structure of these compounds, providing insights into their stereochemistry and electronic properties.

Chemical Reactions and Properties

Thieno[2,3-d]pyrimidines undergo various chemical reactions, reflecting their rich chemistry. These compounds can participate in nucleophilic substitution reactions, enabling further functionalization of the molecule. The presence of the 2-thioxo group increases the reactivity of the compound, allowing for the introduction of additional substituents or the formation of new chemical bonds.

Physical Properties Analysis

The physical properties of thieno[2,3-d]pyrimidines, including melting points, solubility, and crystalline structure, are significantly influenced by their molecular structure. The specific arrangement of atoms and substituents affects the compound's phase behavior, solubility in different solvents, and crystallization patterns, which are crucial for its purification and application in various domains.

Chemical Properties Analysis

The chemical properties of thieno[2,3-d]pyrimidines are defined by their reactivity, stability, and interaction with other molecules. The electronic configuration of the thiophene and pyrimidine moieties contributes to the compound's ability to act as a ligand in coordination complexes or participate in redox reactions. These properties are essential for exploring the compound's potential in catalysis, materials science, and as a pharmacophore in drug design.

• (Gangjee et al., 2009)
• (Pekparlak et al., 2018)
• (Shi et al., 2018)